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Compound of Interest

Compound Name: 8-Chloronaphthalen-1-amine

Cat. No.: B1355594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for 8-Chloronaphthalen-1-amine (CAS No: 59107-51-6). The information is
compiled from various safety data sheets and chemical databases to assist researchers,
scientists, and drug development professionals in the safe handling, storage, and use of this
compound. It is important to note that while qualitative hazard information is available, there is
a significant lack of quantitative toxicological data, which should be a key consideration in risk
assessments.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 8-Chloronaphthalen-1-amine is
presented in the table below. This information is crucial for understanding the compound's
behavior under various experimental and storage conditions.
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Property Value Source(s)
Molecular Formula C10HsCIN [1]

Molecular Weight 177.63 g/mol [1]

CAS Number 59107-51-6 [1]
Appearance Solid Sigma-Aldrich
Melting Point 93-94 °C Sigma-Aldrich
Boiling Point 336.4 £ 17.0 °C at 760 mmHg Sigma-Aldrich
Solubility Insoluble in water. [2]

4°C, protect from light. Keep in
Storage Temperature dark place, inert atmosphere, Sigma-Aldrich, Ambeed, Inc.

store in freezer, under -20°C.

Hazard Identification and Classification

8-Chloronaphthalen-1-amine is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard and precautionary statements.

GHS Classification
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Hazard Class Category Pictogram Signal Word
Acute Toxicity, Oral 4 Warning
Acute Toxicity, Dermal 4 Warning
Skin ]
] o 2 Warning
Corrosion/Irritation
Serious Eye ]
o 2 Warning
Damage/Eye Irritation
Acute Toxicity, ]
_ 4 Warning
Inhalation
Specific target organ
toxicity — Single
Y g 3 Warning

exposure; Respiratory

tract irritation

Source: PubChem.[1]

Hazard and Precautionary Statements
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Type Code Statement
Hazard H302 Harmful if swallowed.[1]
H312 Harmful in contact with skin.[1]
H315 Causes skin irritation.[1]
Causes serious eye irritation.
H319
[1]
H332 Harmful if inhaled.[1]
May cause respirator
H335 o Y ) P Y
irritation.[1]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 , ,
when using this product.
Use only outdoors or in a well-
pP271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
POISON CENTER or
P301+P312 o
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302+P352

of soap and water.
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IF INHALED: Remove person

P304+P340 to fresh air and keep
comfortable for breathing.[3]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
P330 Rinse mouth.
Take off contaminated clothing
P362+P364
and wash it before reuse.
P405 Store locked up.
Dispose of contents/container
P501 to an approved waste disposal

plant.

Sources: PubChem,[1] Sigma-Aldrich, Acros Organics,[3]

Toxicological Information

A significant gap exists in the publicly available toxicological data for 8-Chloronaphthalen-1-

amine.

» Acute Toxicity: While classified as harmful if swallowed, in contact with skin, or inhaled,

specific LD50 and LC50 values are not readily available.

o Carcinogenicity, Genotoxicity, and Reproductive Toxicity: No data was found in the searched

resources regarding the carcinogenic, mutagenic, or reproductive hazards of this specific

compound. It is worth noting that other aromatic amines and chlorinated naphthalenes have

been associated with carcinogenic effects.[4][5] For instance, 2-naphthylamine is classified

as a known human carcinogen.[2]

Given the lack of specific data, a cautious approach is strongly recommended. All handling

should be performed with appropriate personal protective equipment in a well-ventilated area.
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Experimental Protocols

Detailed experimental procedures involving 8-Chloronaphthalen-1-amine are not widely
published. However, the following sections describe its use as a starting material in a chemical
synthesis and a protocol for its own synthesis.

Synthesis of 1-bromo-8-chloronaphthalene from 8-
Chloronaphthalen-1-amine

This protocol details the conversion of 8-Chloronaphthalen-1-amine to 1-bromo-8-
chloronaphthalene.

Methodology:

o A solution of 8-chloronaphthalen-1-amine (1 equivalent) and p-Toluenesulfonic acid
monohydrate (TsOH<H20) (3.6 equivalents) in acetonitrile (MeCN) is cooled to -5 °C.

o Sodium nitrite (NaNO2) (1.8 equivalents) is added, followed by a solution of copper(l)
bromide (CuBr) (3 equivalents) in water.

e The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

o Saturated aqueous sodium sulfite (Na2S0Os) is added, and the mixture is stirred for 30
minutes.

e The organic solvents are removed under reduced pressure.
e The aqueous phase is extracted with ethyl acetate.

o The combined organic phases are washed with saturated aqueous sodium chloride (brine),
dried over anhydrous sodium sulfate (NazS0a), filtered, and concentrated.

e The residue is purified by column chromatography on silica gel using petroleum ether as the
eluent to yield 1-bromo-8-chloronaphthalene.

Source: ChemicalBook.
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Reactants Reagent Addition at -5°C

8-Chloronaphthalen-1-amine TsOH-H20 Acetonitrile NaNO2 CuBr in H20

Warm to RT B

Workup
\

Add sat. aq. Na2SOs3

»
|

\

Remove organic solvents

A

Extract with Ethyl Acetate

Y
Wash with brine

A

Dry over Naz2SOa

\

Filter and Concentrate

Purification

Column Chromatography

(Silica, Petroleum Ether)

1-bromo-8-chloronaphthalene

Click to download full resolution via product page

Caption: Synthesis of 1-bromo-8-chloronaphthalene.
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Synthesis of 8-Chloronaphthalen-1-amine

This protocol outlines a two-step synthesis of 8-Chloronaphthalen-1-amine starting from
naphthalene-1,8-diamine.

Step A: Synthesis of 1H-naphtho[1,8-de][1][2]triazine

e To a solution of naphthalene-1,8-diamine in acetic acid and ethanol, isobutyl nitrite is added
while maintaining the temperature between 18 and 21°C.

e The resulting red suspension is stirred at 25°C for 16 hours.
e The solid product is collected by filtration, washed with ethanol, and dried under vacuum.
Step B: Synthesis of 8-Chloronaphthalen-1-amine

o Copper powder is added to a solution of 1H-naphtho[1,8-de][1][2]triazine in hydrochloric
acid.

e The mixture is stirred at 25°C for 12 hours.

e The mixture is diluted with water and heated at 85°C for 30 minutes.

e The solution is filtered, cooled, and then basified with ammonia solution.
e The aqueous solution is extracted with ethyl acetate.

e The combined organic extracts are dried over sodium sulfate, filtered, and concentrated
under vacuum to give the crude product.
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Step A: Synthesis of 1H-naphtho[1,8-de][1,2,3]triazine

Isobutyl nitrite

Naphthalene-1,8-diamine Acetic acid, Ethanol

Stir at 25°C for 16h

Y
Filter, Wash, Dry

l Step B: Synthesis of 8-Chloronaphthalen-1-amine

Copper powder

1H-naphtho[1,8-de][1,2,3]triazine Hydrochloric acid

Stir at 25°C for 12h

Y
Dilute with H20, Heat at 85°C

Y
Filter, Cool, Basify with NH3

\ 4

Extract with Ethyl Acetate

\

Dry, Filter, Concentrate

8-Chloronaphthalen-1-amine
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Caption: Two-step synthesis of 8-Chloronaphthalen-1-amine.
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Conclusion and Recommendations

8-Chloronaphthalen-1-amine is a hazardous chemical that requires careful handling. The
available data indicates that it is harmful by ingestion, skin contact, and inhalation, and causes
skin and serious eye irritation, as well as respiratory tract irritation.[1] Researchers, scientists,
and drug development professionals should adhere to all prescribed safety precautions,
including the use of appropriate personal protective equipment and working in a well-ventilated
fume hood.

The most significant finding of this review is the profound lack of quantitative toxicological data.
To ensure the safety of laboratory personnel and to conduct thorough risk assessments, further
studies are urgently needed to determine the acute toxicity (LD50, LC50), and to investigate
the potential for carcinogenicity, genotoxicity, and reproductive toxicity. Until such data
becomes available, this compound should be treated with a high degree of caution, assuming it
to be more hazardous than the currently available information suggests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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